Cas no 61327-99-9 (2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide)
61327-99-9 structure
Product Name:2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide
CAS No:61327-99-9
MF:C16H15IN2S
MW:394.273174524307
MDL:MFCD03768837
CID:483813
PubChem ID:60145897
Update Time:2025-04-19
2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide
- Benzothiazolium, 3-methyl-2-[2-(phenylamino)ethenyl]-, iodide
- A846569
- 61327-99-9
- N-[(E)-2-(3-methyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]aniline;iodide
- 2-(2-Anilinovinyl)-3-methylbenzothiazoliumiodide
- AMY31129
- AKOS015894829
-
- MDL： MFCD03768837
- Inchi： 1S/C16H14N2S.HI/c1-18-14-9-5-6-10-15(14)19-16(18)11-12-17-13-7-3-2-4-8-13;/h2-12H,1H3;1H
- InChI Key： BNYMEXHZDBZCOC-UHFFFAOYSA-N
- SMILES： [I-].S1C(/C=C/NC2C=CC=CC=2)=[N+](C)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 378.8823
- Monoisotopic Mass: 394.00007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.2Ų
Experimental Properties
- PSA: 17.98
2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059005952-1g |
2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide |
61327-99-9 | 95% | 1g |
$659.40 | 2023-09-01 | |
| TRC | A074615-50mg |
2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide |
61327-99-9 | 50mg |
$ 510.00 | 2022-05-31 | ||
| TRC | A074615-100mg |
2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide |
61327-99-9 | 100mg |
$ 850.00 | 2022-05-31 | ||
| Chemenu | CM160798-1g |
2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide |
61327-99-9 | 95% | 1g |
$729 | 2021-06-17 | |
| Chemenu | CM160798-1g |
2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide |
61327-99-9 | 95% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y0977069-1g |
2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide |
61327-99-9 | 95% | 1g |
$720 | 2024-08-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625899-1g |
(E)-3-methyl-2-(2-(phenylamino)vinyl)benzo[d]thiazol-3-ium iodide |
61327-99-9 | 98% | 1g |
￥6154.00 | 2024-05-06 | |
| eNovation Chemicals LLC | Y0977069-1g |
2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide |
61327-99-9 | 95% | 1g |
$720 | 2025-02-20 | |
| eNovation Chemicals LLC | Y0977069-1g |
2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide |
61327-99-9 | 95% | 1g |
$720 | 2025-02-21 | |
| Ambeed | A504171-1g |
2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide |
61327-99-9 | 95% mix TBC as stabilizer | 1g |
$628.0 | 2025-04-18 |
2-(2-Anilinovinyl)-3-methylbenzothiazolium iodide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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